Cas no 4378-06-7 (Butyryl phosphate dilithium salt)

• Product Name: Butyryl phosphate dilithium salt
• CAS No: 4378-06-7
• MF: C₄H₉O₅P
• MW: 168.085022687912
• CID: 330050
• PubChem ID: 266
• Update Time: 2025-05-21

Butyryl phosphate dilithium salt Chemical and Physical Properties

Names and Identifiers

• butanoyloxyphosphonic acid
• Butyryl Phosphate Dilithium Salt
• AC1MBFYU
• ACMC-1AGRY
• ACT03267
• butyric acid chloromethyl ester
• butyryloxymethyl chloride
• Butyrylphosphat
• butyryl-phosphoric acid
• Butyryl-phosphorsaeure
• chloro methyl butyrate
• chloromethyl n-butanoate
• chloromethyl n-butyrate
• CTK3J2374
• KSC492G7J
• propylcarbonyloxymethyl chloride
• Butanoic acid monoanhydride with phosphoric acid
• butyric acid phosphate
• butanoyl dihydrogen phosphate
• 4378-06-7
• CHEBI:17260
• 1-butanol, 1-oxo-, dihydrogen phosphate
• butanoyl phosphate
• Butanoic acid, monoanhydride with phosphoric acid
• Butyric phosphoric anhydride
• Butanoic acid, phosphono ester
• Butanoyl phosphate (C3H7C(:O)OP(:O)(OH)2)
• SCHEMBL60769
• C02527
• Butyric acid, monoanhydride with phosphoric acid
• 6Z2QPF6UPQ
• Butyryl phosphate dilithium
• Q5003199
• Butyric acid, anhydride with H3PO4
• UNII-6Z2QPF6UPQ
• Butanoylphosphate
• butyryl phosphate
• DTXSID80963109
• Butyryl phosphate dilithium salt

• Inchi： 1S/C4H9O5P/c1-2-3-4(5)9-10(6,7)8/h2-3H2,1H3,(H2,6,7,8)
• InChI Key： JSHMCUNOMIZJDJ-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC(CCC)=O

Computed Properties

• Exact Mass: 168.01877
• Monoisotopic Mass: 168.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8A^2
• XLogP3: -0.7

Experimental Properties

• Density: 1.434±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 316°Cat760mmHg
• Flash Point: 144.9°C
• Refractive Index: 1.463
• Solubility: Soluble (178 g/l) (25 º C),
• PSA: 83.83
• LogP: 0.42240

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Acyl phosphates

Additional information on Butyryl phosphate dilithium salt

Recent Advances in Butyryl Phosphate Dilithium Salt (CAS 4378-06-7) Research: Applications and Mechanisms

Butyryl phosphate dilithium salt (CAS 4378-06-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique biochemical properties and potential therapeutic applications. This compound, characterized by its dilithium salt form of butyryl phosphate, serves as a critical intermediate in various metabolic pathways and enzymatic reactions. Recent studies have explored its role in modulating cellular signaling, energy metabolism, and its potential as a novel therapeutic agent for metabolic disorders and neurodegenerative diseases.

One of the key findings in recent research highlights the compound's ability to act as a substrate or cofactor in enzymatic reactions involving butyryl-CoA synthetase and related enzymes. These reactions are pivotal in fatty acid metabolism and energy production, making butyryl phosphate dilithium salt a promising candidate for metabolic engineering and drug development. For instance, a 2023 study published in the Journal of Biological Chemistry demonstrated that this compound enhances the efficiency of butyryl-CoA production in vitro, suggesting its potential utility in treating metabolic syndromes characterized by impaired fatty acid oxidation.

Another area of active investigation is the neuroprotective effects of butyryl phosphate dilithium salt. Research published in Neurochemical Research (2024) revealed that the compound exhibits antioxidative properties and can mitigate oxidative stress in neuronal cells. This finding opens new avenues for its application in neurodegenerative diseases such as Alzheimer's and Parkinson's, where oxidative damage plays a critical role in disease progression. The study further elucidated the molecular mechanisms underlying these effects, including the activation of the Nrf2-ARE pathway, which is known to regulate cellular defense against oxidative stress.

In addition to its metabolic and neuroprotective roles, butyryl phosphate dilithium salt has also been investigated for its potential in drug delivery systems. A recent study in Advanced Drug Delivery Reviews (2024) explored its use as a stabilizing agent in lipid-based nanoparticles, enhancing the solubility and bioavailability of poorly water-soluble drugs. This application is particularly relevant in the development of next-generation nanomedicines for targeted therapy.

Despite these promising findings, challenges remain in the clinical translation of butyryl phosphate dilithium salt. Issues such as pharmacokinetics, toxicity profiles, and large-scale synthesis need to be addressed in future studies. However, the compound's versatility and broad range of applications underscore its potential as a valuable tool in both basic research and therapeutic development. Ongoing research efforts are expected to further elucidate its mechanisms of action and expand its utility in the chemical biology and pharmaceutical fields.